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Compound of Interest

Compound Name: 1-Boc-7-azaindole

Cat. No.: B137363

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of N-Boc-7-
azaindole (tert-butyl 1H-pyrrolo[2,3-b]pyridine-1-carboxylate), a key building block in modern
medicinal chemistry. This document summarizes essential quantitative data, details relevant
experimental protocols for property determination, and includes visualizations to aid in
understanding experimental workflows.

Core Physical Properties

N-Boc-7-azaindole is a colorless to pale yellow liquid at room temperature. Its key physical
characteristics are summarized in the tables below.
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Identifier Value Source
tert-butyl 1H-pyrrolo[2,3-
IUPAC Name 4 by [
b]pyridine-1-carboxylate
1-Boc-7-azaindole, 1-(tert-
Synonyms )
Butoxycarbonyl)-7-azaindole
CAS Number 138343-77-8 [11[2][3]
Molecular Formula C12H14N202 [11121[3]
Molecular Weight 218.25 g/mol [1][2]13]
Appearance Colorless to pale yellow liquid [2]
Property Value Conditions Source
Density 1.135 g/mL 25°C [2]
Boiling Point
) 327.2+34.0°C [3]1[4]
(Predicted)
Refractive Index (n_D) 1.546 20 °C [2][3]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of N-Boc-7-azaindole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR (CDCls, 400 MHz) & (ppm): 8.17 (dd, J = 4.7, 1.3 Hz, 1H), 7.74 (dd, J = 7.7, 1.4 Hz,
1H), 7.63 (d, J = 7.8 Hz, 2H), 7.36 (t, J = 7.9 Hz, 2H), 7.11 — 6.99 (m, 2H), 6.64 (dd, J = 7.7,

4.8 Hz, 1H).[5]

e 13C NMR (CDCls, 101 MHz) & (ppm): 151.43, 148.68, 148.31, 138.47, 129.87, 125.69,
123.56, 108.42, 107.83.[5]

Experimental Protocols
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Detailed methodologies for determining the key physical properties of N-Boc-7-azaindole are
outlined below. These are generalized protocols and may require optimization for this specific
compound.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample volumes, the Thiele tube method is a common and effective
technique.

Materials:

Thiele tube

o Thermometer (calibrated)

e Capillary tube (sealed at one end)

e Small test tube

o Heat-resistant oil (e.g., mineral oil)

e Bunsen burner or heating mantle

e Stand and clamps

Procedure:

o Sample Preparation: A small amount of N-Boc-7-azaindole is placed into the small test tube.

o Capillary Insertion: The capillary tube, with its sealed end uppermost, is placed inside the
test tube containing the sample.

o Apparatus Assembly: The test tube is attached to the thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then clamped and immersed in the Thiele
tube filled with oil, making sure the oil level is above the sample but below the opening of the
test tube.
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o Heating: The side arm of the Thiele tube is gently heated. The shape of the tube allows for
convection currents to ensure uniform heating of the oil bath.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is continued until a steady stream of bubbles is observed.

» Boiling Point Determination: The heat source is removed, and the apparatus is allowed to
cool. The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.
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Apparatus Setup Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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